Cas no 2034527-48-3 (4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride)

• Product Name: 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride
• CAS No: 2034527-48-3
• MF: C₈H₁₄ClN₃OS
• MW: 235.734259128571
• CID: 6587402
• PubChem ID: 119099204
• Update Time: 2025-07-02

4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride
• Piperidine, 4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]-, hydrochloride (1:1)
• 2034527-48-3
• 3-methyl-5-(piperidin-4-yloxy)-1,2,4-thiadiazole hydrochloride
• F2167-4137
• 3-methyl-5-piperidin-4-yloxy-1,2,4-thiadiazole;hydrochloride
• AKOS026681459

• Inchi： 1S/C8H13N3OS.ClH/c1-6-10-8(13-11-6)12-7-2-4-9-5-3-7;/h7,9H,2-5H2,1H3;1H
• InChI Key： YMJKAOZTWPSVIB-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1=NC(C)=NS1.Cl

Computed Properties

• Exact Mass: 235.0546109g/mol
• Monoisotopic Mass: 235.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride

Research Briefing on 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride (CAS: 2034527-48-3)

4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride (CAS: 2034527-48-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve scalability, which is critical for further preclinical and clinical studies. The compound's structural features, including the thiadiazole ring and the piperidine moiety, contribute to its unique binding affinity and selectivity towards specific biological targets, such as neurotransmitter receptors and enzymes involved in CNS disorders.

Recent pharmacological evaluations have demonstrated that 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride exhibits significant activity in modulating dopamine and serotonin receptors, suggesting its potential utility in treating psychiatric and neurodegenerative disorders. In vitro and in vivo studies have shown that the compound can cross the blood-brain barrier effectively, a crucial factor for CNS-targeted therapeutics. Additionally, preliminary toxicity studies indicate a favorable safety profile, although further investigations are required to confirm these findings.

One of the most notable applications of this compound is its role as a precursor or intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. Researchers are exploring its derivatives to improve pharmacokinetic parameters, such as bioavailability and metabolic stability. The versatility of 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride makes it a valuable tool in medicinal chemistry, enabling the development of novel drugs with improved efficacy and reduced side effects.

In conclusion, 4-(3-methyl-1,2,4-thiadiazol-5-yl)oxypiperidine hydrochloride (CAS: 2034527-48-3) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical structure, combined with its pharmacological properties, positions it as a potential lead compound for addressing unmet medical needs in CNS disorders. Future studies should focus on elucidating its mechanism of action, optimizing its derivatives, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.